Cas no 1849623-32-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1849623-32-0
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5275986
• Update Time: 2025-07-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H15NO3S/c1-6-7(9,2-4-8)3-5-12(6,10)11/h6,9H,2-5,8H2,1H3
• InChI Key： GGUVHNUKRUJEGG-UHFFFAOYSA-N
• SMILES： C(C1(CCS(=O)(=O)C1C)O)CN

Additional information on INDEX NAME NOT YET ASSIGNED

Research Brief on Compound 1849623-32-0 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds, particularly those with unique structural and functional properties. Among these, the compound with CAS number 1849623-32-0, currently designated as INDEX NAME NOT YET ASSIGNED, has emerged as a promising candidate for further investigation. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Compound 1849623-32-0 belongs to a class of small molecules that exhibit significant interactions with key biological targets. Preliminary studies suggest that this compound may modulate specific signaling pathways involved in disease progression, making it a potential candidate for drug development. The lack of an assigned index name indicates that this compound is still in the early stages of research, with ongoing efforts to fully characterize its pharmacological profile.

Recent in vitro studies have demonstrated that 1849623-32-0 exhibits potent inhibitory effects on certain enzymes and receptors, which are critical in the pathogenesis of various diseases, including cancer and inflammatory disorders. These findings are supported by high-throughput screening data and molecular docking simulations, which reveal strong binding affinities and selectivity for specific targets. However, further validation through in vivo studies is required to confirm these observations and assess the compound's safety and efficacy.

The synthesis and optimization of 1849623-32-0 have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These modifications are crucial for the compound's transition from laboratory research to clinical applications. Additionally, structure-activity relationship (SAR) studies are underway to identify the key functional groups responsible for its biological activity.

Despite the promising preliminary data, several challenges remain in the development of 1849623-32-0 as a therapeutic agent. These include addressing potential off-target effects, optimizing dosing regimens, and ensuring stability under physiological conditions. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, compound 1849623-32-0 (INDEX NAME NOT YET ASSIGNED) represents a novel and exciting area of research in chemical biology and medicine. Its unique properties and potential therapeutic applications warrant further investigation, with the ultimate goal of translating these findings into clinically viable treatments. Continued research and collaboration will be key to unlocking the full potential of this compound and addressing the unmet medical needs it may target.